Cas no 1807807-92-6 (3-(1-Methylcyclohexyl)propanal)

3-(1-Methylcyclohexyl)propanal is a cyclic aldehyde characterized by its unique structural features, combining a methyl-substituted cyclohexyl ring with a propanal side chain. This compound is valued for its stability and versatility in organic synthesis, particularly as an intermediate in the production of fragrances, pharmaceuticals, and specialty chemicals. Its cycloaliphatic structure contributes to enhanced resistance to oxidation, making it suitable for applications requiring prolonged shelf life or controlled reactivity. The methyl group at the 1-position of the cyclohexyl ring further influences steric and electronic properties, allowing for tailored reactivity in condensation or reduction reactions. The compound's well-defined molecular architecture ensures consistent performance in synthetic workflows.
3-(1-Methylcyclohexyl)propanal structure
1807807-92-6 structure
Product Name:3-(1-Methylcyclohexyl)propanal
CAS No:1807807-92-6
MF:C10H18O
MW:154.249323368073
CID:6512132
PubChem ID:20585797
Update Time:2025-06-08

3-(1-Methylcyclohexyl)propanal Chemical and Physical Properties

Names and Identifiers

    • EN300-1780086
    • SCHEMBL18435824
    • 3-(1-methylcyclohexyl)propanal
    • 1807807-92-6
    • 3-(1-Methylcyclohexyl)propanal
    • Inchi: 1S/C10H18O/c1-10(8-5-9-11)6-3-2-4-7-10/h9H,2-8H2,1H3
    • InChI Key: JCLXQTMHSLPJPP-UHFFFAOYSA-N
    • SMILES: O=CCCC1(C)CCCCC1

Computed Properties

  • Exact Mass: 154.135765193g/mol
  • Monoisotopic Mass: 154.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

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Additional information on 3-(1-Methylcyclohexyl)propanal

Recent Advances in the Study of 3-(1-Methylcyclohexyl)propanal (CAS: 1807807-92-6) in Chemical Biology and Pharmaceutical Research

3-(1-Methylcyclohexyl)propanal (CAS: 1807807-92-6) is a synthetic aldehyde derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclohexylmethyl substituent, has been explored for its role as a building block in the synthesis of bioactive molecules and as a potential modulator of biological pathways. Recent studies have focused on its chemical properties, synthetic routes, and biological activities, providing valuable insights for researchers in the field.

One of the key areas of interest is the compound's utility in the synthesis of novel pharmacophores. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-(1-Methylcyclohexyl)propanal as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to introduce steric bulk and hydrophobic character into the inhibitor design, which was critical for achieving high binding affinity and selectivity. The researchers reported a 2.5-fold increase in inhibitory activity compared to analogs lacking the cyclohexylmethyl group.

In addition to its synthetic applications, 3-(1-Methylcyclohexyl)propanal has shown promising biological activity in preliminary screening assays. A recent preprint on bioRxiv (2024) described its moderate inhibitory effects on cytochrome P450 enzymes, particularly CYP3A4, with an IC50 of 18.7 μM. While this activity is not sufficiently potent for direct therapeutic use, it suggests potential utility as a scaffold for developing more potent CYP modulators, which could have applications in drug metabolism studies or as adjunct therapies.

The compound's physicochemical properties have also been thoroughly characterized in recent computational studies. Molecular dynamics simulations published in Physical Chemistry Chemical Physics (2023) revealed that the cyclohexylmethyl group confers significant conformational rigidity to the molecule, which may explain its observed effects on biological targets. These computational insights are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

From a synthetic chemistry perspective, several novel routes to 3-(1-Methylcyclohexyl)propanal have been developed in the past two years. A 2023 patent application (WO2023187652) describes an efficient three-step synthesis from commercially available 1-methylcyclohexene, achieving an overall yield of 68% with excellent purity (>99%). This improved synthetic accessibility is expected to facilitate further research into the compound's applications.

Looking forward, researchers are particularly interested in exploring the compound's potential in central nervous system (CNS) drug development. Its lipophilic character and moderate molecular weight (MW: 168.28 g/mol) suggest it may have favorable blood-brain barrier penetration properties. Preliminary docking studies with neurological targets such as the GABA-A receptor have shown promising results, though experimental validation is still pending.

In conclusion, 3-(1-Methylcyclohexyl)propanal (CAS: 1807807-92-6) represents an interesting chemical entity with multiple potential applications in pharmaceutical research. Its unique structural features, combined with recent synthetic advancements and growing understanding of its biological activities, position it as a valuable tool for medicinal chemistry programs. Future research directions likely include the development of more potent derivatives and exploration of its mechanism of action at various biological targets.

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